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Compound of Interest

Compound Name: 2-Fluorobenzonitrile

Cat. No.: B118710

An In-depth Technical Guide to the Safety and Handling of 2-Fluorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)
information for 2-Fluorobenzonitrile (CAS No. 394-47-8). The following sections detail the
physical and chemical properties, toxicological data, exposure controls, personal protection,
and emergency procedures required for the safe use of this compound in a laboratory and drug
development setting.

Chemical and Physical Properties

2-Fluorobenzonitrile is a versatile organic compound used as an intermediate in the synthesis
of pharmaceuticals, agrochemicals, and specialty chemicals.[1] Its physical and chemical
characteristics are critical for safe handling and storage.[2]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b118710?utm_src=pdf-interest
https://www.benchchem.com/product/b118710?utm_src=pdf-body
https://www.benchchem.com/product/b118710?utm_src=pdf-body
https://www.benchchem.com/product/b118710?utm_src=pdf-body
https://www.chemimpex.com/products/46126
https://www.innospk.com/en/?news/grok-exploring-2-fluorobenzonitrile-properties-applications-and-manufacturing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula C7HaFN [1112]
Molecular Weight 121.11 g/mol [2][3]
Colorless to light yellow or light
Appearance : . [11[2][41[5]
brownish clear liquid
N ) 90 °C at 21 mmHg; 103 °C at
Boiling Point [1][2][6]
35 mmHg
] ] -13.7 °C to 37 °C (range from
Melting Point , [21[51[7]
various sources)
_ 73°C-74°C (163.4 °F - 165.2
Flash Point [61[8]
°F) (closed cup)
Density 1.116 - 1.146 g/mL at 25 °C [2][6]

Refractive Index

1.505 - 1.511 (at 20 °C)

[2]14]

Water Solubility

Insoluble

[5107]

Purity

= 98.0%

[11(21[4]

Hazard Identification and Toxicological Summary

2-Fluorobenzonitrile is classified as a hazardous chemical and requires careful handling.[8]

GHS Hazard Classifications:[3][6][8][9]

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 4)

Acute Toxicity, Inhalation (Category 4)

Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 1 or 2)
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e Specific target organ toxicity — single exposure (Category 3), Respiratory system
Hazard Statements:[4][8][9][10]

e H227: Combustible liquid.

e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H315: Causes skin irritation.

o H318/H319: Causes serious eye damage/irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Signal Word: Danger or Warning[6][8][10]

Parameter Value References
o Oral, Dermal, Inhalation
Acute Toxicity [81[°]
(Category 4)
) o Causes skin irritation
Skin Irritation [81[°]
(Category 2)

Causes serious eye

Eye Irritation irritation/damage (Category [819]
1/2)
) o May cause respiratory irritation
Respiratory Irritation [819]
(STOT SE 3)

Safe Handling and Storage Protocols

Adherence to proper handling and storage protocols is essential to minimize risk.
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Handling Procedures

o Personal Contact: Avoid all personal contact, including inhalation of vapors or mists.[9]

e Ventilation: Use only in a well-ventilated area or outdoors.[4][8][9] A chemical fume hood is
recommended for all operations.[11]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[8][9]

e Hygiene: Do not eat, drink, or smoke when using this product.[4][9] Wash hands and any
exposed skin thoroughly after handling.[8][9] Contaminated work clothing should not be
allowed out of the workplace and should be washed before reuse.[9]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[4][8][10]
Take measures to prevent the buildup of electrostatic charge.[11]

Storage Procedures

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8][9][12]
Store in a polyethylene or polypropylene container as recommended by the manufacturer.[9]

o Storage Conditions: Store locked up.[8][9] The recommended storage temperature is room
temperature.[1][7]

e Incompatible Materials: Avoid contact with incompatible materials. While specific
incompatibilities are not always listed, good practice dictates separation from strong
oxidizing agents.[9][13]

Exposure Controls and Personal Protective

Equipment

Engineering controls and personal protective equipment are critical for safe handling.
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Control Parameter

Specification

References

Engineering Controls

Ensure adequate ventilation.
Eyewash stations and safety
showers must be close to the

workstation.

[8l12]

Eye/Face Protection

Wear chemical safety goggles
or a face shield meeting
EN166 (EU) or OSHA 29 CFR
1910.133 standards.

[Bl12][14]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
clothing to prevent skin

exposure.

[8l12]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation occurs. An
organic gases and vapors filter
(Type A, Brown) is
recommended.

[8]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Measures

References

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. If not breathing, give
artificial respiration. Call a
POISON CENTER or doctor if

you feel unwell.

[4181e]

Skin Contact

Immediately remove all
contaminated clothing. Flush
skin and hair with running
water for at least 15 minutes.
Wash with plenty of soap and
water. If skin irritation occurs,

get medical advice/attention.

[4181°]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing
for at least 15 minutes. Seek
medical attention without

delay.

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Call a
POISON CENTER or doctor if

you feel unwell.

[418][°][10]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or

alcohol-resistant foam.[3][10]

o Specific Hazards: The product is a combustible liquid.[4][8] Containers may explode when

heated.[8][14] Hazardous combustion products include carbon oxides (CO, COz), nitrogen
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oxides (NOx), and gaseous hydrogen fluoride (HF).[8][10][14]

» Fire-Fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[8][9] Use water spray to cool fire-exposed containers.[9][10]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[10] Wear appropriate personal
protective equipment.[9][10] Ensure adequate ventilation and remove all sources of ignition.
[8][10]

» Environmental Precautions: Prevent spillage from entering drains or water courses.[9]

o Containment and Cleanup: Contain the spill with sand, earth, inert material, or vermiculite.[9]
Collect the recoverable product into labeled containers for recycling or disposal.[9] Soak up
with inert absorbent material and dispose of as hazardous waste.[8]

Logical Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for handling 2-
Fluorobenzonitrile in a research environment.
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Caption: Workflow for Safe Handling of 2-Fluorobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b118710?utm_src=pdf-body-img
https://www.benchchem.com/product/b118710?utm_src=pdf-body
https://www.benchchem.com/product/b118710?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. chemimpex.com [chemimpex.com]
e 2. innospk.com [innospk.com]
e 3. 2-Fluorobenzonitrile | C7H4FN | CID 67855 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 4. 2-Fluorobenzonitrile | 394-47-8 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

e 5. echemi.com [echemi.com]

o 6. 4PEEIE 98% | Sigma-Aldrich [sigmaaldrich.com]

e 7. 2-Fluorobenzonitrile | 394-47-8 [chemicalbook.com]
8. fishersci.com [fishersci.com]

e 9. static.cymitquimica.com [static.cymitquimica.com]

» 10. sigmaaldrich.com [sigmaaldrich.com]

e 11. sds.fluorochem.co.uk [sds.fluorochem.co.uk]

e 12. downloads.ossila.com [downloads.ossila.com]

e 13. fishersci.com [fishersci.com]

e 14 fishersci.com [fishersci.com]

 To cite this document: BenchChem. [2-Fluorobenzonitrile safety, handling, and MSDS
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118710#2-fluorobenzonitrile-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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